Cas no 442565-11-9 (5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide)

• Product Name: 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide
• CAS No: 442565-11-9
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• MDL: MFCD00170073
• CID: 4714325
• Update Time: 2025-05-20

5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide
• N-(5-METHYLISOXAZOL-3-YL)(5-METHYL-3-PHENYLISOXAZOL-4-YL)FORMAMIDE
• STK083019
• ST50017924
• N-(5-methylisoxazol-3-yl)(5-methyl-3-phenylisoxazol-4-yl)carboxamide
• 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide

• MDL： MFCD00170073
• Inchi： 1S/C15H13N3O3/c1-9-8-12(17-20-9)16-15(19)13-10(2)21-18-14(13)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,16,17,19)
• InChI Key： PEDRSXQFYAZEJY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2C=C(C)ON=2)=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Topological Polar Surface Area: 81.2

Additional information on 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide (CAS No. 442565-11-9)

5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide (CAS No. 442565-11-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, known for its diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the presence of two methyl groups and a phenyl ring, contribute to its potential as a key intermediate in the synthesis of novel bioactive molecules.

The growing interest in 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide is closely tied to current trends in medicinal chemistry, where researchers are actively exploring heterocyclic compounds for their therapeutic potential. Recent studies have highlighted the importance of oxazole derivatives in addressing challenges related to drug resistance and targeted therapies. This compound's molecular architecture makes it particularly interesting for applications in anti-inflammatory and antimicrobial agent development, aligning with the global focus on combating infectious diseases and chronic inflammatory conditions.

From a chemical perspective, 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide demonstrates remarkable stability and solubility characteristics that make it suitable for various formulation applications. The compound's carboxamide functionality enhances its potential for forming hydrogen bonds, a crucial factor in drug-receptor interactions. Researchers are particularly interested in how the spatial arrangement of its methyl substituents affects its biological activity profile, with ongoing studies investigating structure-activity relationships.

The synthesis of 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable practices. Analytical characterization of this compound typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring precise quality control for research applications.

In the context of current market trends, the demand for specialty heterocyclic compounds like 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide continues to rise, driven by pharmaceutical innovation and the search for new molecular entities. The compound's CAS registry number (442565-11-9) serves as a unique identifier in global chemical databases, facilitating its tracking in research publications and patent applications. Recent patent analyses reveal growing intellectual property activity surrounding oxazole-based compounds, particularly in areas of kinase inhibition and metabolic disorder treatments.

Quality standards for 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide are strictly maintained by reputable suppliers, with typical purity specifications exceeding 98%. Proper handling and storage recommendations include protection from moisture and maintenance at controlled temperatures, following standard laboratory safety protocols. Researchers working with this compound should consult relevant Material Safety Data Sheets (MSDS) for detailed handling instructions, although it's important to note that this material is not classified as hazardous under normal laboratory conditions.

The future outlook for 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide appears promising, with potential applications extending beyond pharmaceuticals into areas such as materials science and specialty chemicals. As computational chemistry and AI-driven drug discovery methods advance, compounds with this structural motif are likely to see increased screening in virtual libraries. The scientific community continues to explore the full potential of bis-oxazole systems, with particular interest in their electronic properties and potential as building blocks for functional materials.

For researchers seeking detailed technical information about 5-Methyl-N-(5-methyl-1,2-oxazol-3-yl)-3-phenyl-1,2-oxazole-4-carboxamide (CAS 442565-11-9, comprehensive resources are available through chemical databases and specialty chemical suppliers. Current literature suggests several synthetic protocols for preparing this compound and its analogs, with modifications possible to tailor properties for specific applications. As with all research chemicals, proper documentation and regulatory compliance should be maintained when working with this material in laboratory settings.